4-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine

• IUPAC Name: 4-chloro-3-methylimidazo[4,5-c]pyridine
• InChI: InChI=1S/C7H6ClN3/c1-11-4-10-5-2-3-9-7(8)6(5)11/h2-4H,1H3
• InChI Key: VHLMQGSRUSNLIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=NC=C2)Cl
• Molecular Formula: C7H6ClN3
• DSSTOX Substance ID: DTXSID80603619
• Molecular Weight: 167.59 g/mol
• CAS RN: 87034-78-4

Description

4-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine is a chemical compound with the CAS Number: 87034-78-4. It has a molecular weight of 167.6. It is a solid substance that should be stored in a dry environment at 2-8°C.

Synthesis Analysis

The synthesis of imidazo[4,5-b]pyridine derivatives often involves the use of 2,3-diaminopyridine derivatives, which are usually produced from commercially available 2-chloro-3-nitropyridine or 2-fluoro-3-nitropyridine. The first stage involves nucleophilic substitution of the halogen in the pyridine ring activated by the nitro group. Reduction of the nitro group leads to the required derivative of 2,3-diaminopyridine.

Molecular Structure Analysis

The molecular structure of this compound is represented by the Inchi Code: 1S/C7H6ClN3/c1-11-4-10-5-2-3-9-7(8)6(5)11/h2-4H,1H3.

Chemical Reactions Analysis

Imidazopyridines, including this compound, have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a dry environment at 2-8°C.

Scientific Research Applications

• Subheading: Vibrational Spectra and Molecular Structure
• Details: The molecular structure and vibrational energy levels of various derivatives of imidazo[4,5-b]pyridine, including methyl derivatives, have been studied using density functional theory (DFT). These studies provide insights into the bond lengths, bond angles, and hydrogen bonding, essential for understanding the chemical properties and potential applications of these compounds (Lorenc et al., 2008).

• Subheading: Carbon-13 Nuclear Magnetic Resonance Study
• Details: Research on the protonation of imidazo[4,5-c]pyridines using carbon-13 nuclear magnetic resonance (NMR) has revealed unique protonation behaviors depending on the derivative, contributing to a deeper understanding of their chemical characteristics (Barlin & Fenn, 1981).

• Subheading: Corrosion Inhibition Performance
• Details: Imidazo[4,5-b]pyridine derivatives have been evaluated for their performance in inhibiting mild steel corrosion. These studies involve a combination of experimental and computational approaches, highlighting the potential application of these compounds in corrosion science (Saady et al., 2021).

• Subheading: Chemical Synthesis Applications
• Details: There have been various studies on the chemical synthesis of imidazo[4,5-b]pyridine derivatives, focusing on methods like regioselective introduction of a chlorine atom and palladium-catalyzed amidation reactions. These processes are crucial for the development of novel compounds and their potential applications in various fields (Itoh et al., 1982); (Wilson et al., 2014).

• Subheading: Pyrolytic Cyclisation Studies
• Details: Research has explored the thermolysis of azido-pyridines, leading to the formation of imidazo[4,5-b]pyridines and imidazo[4,5-c]pyridines. These findings contribute to the understanding of pyrolytic cyclization processes in organic chemistry (Smalley, 1966).

Mechanism of Action

Target of Action

The primary targets of 4-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine are GABA A receptors . These receptors play a crucial role in numerous disease conditions . The compound also influences many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .

Mode of Action

This compound acts as a positive allosteric modulator of GABA A receptors . This means it enhances the effect of GABA neurotransmitters, leading to increased inhibition of neuronal activity. It also has the ability to influence many cellular pathways necessary for the proper functioning of various cells .

Biochemical Pathways

The compound affects several biochemical pathways. For instance, it can activate IKK-ɛ and TBK1 , which in turn activate the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation . This can lead to various downstream effects, including the regulation of immune response and inflammation.

Result of Action

The molecular and cellular effects of this compound’s action are diverse due to its influence on various cellular pathways. It can potentially alter the functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc . This can lead to therapeutic effects in the central nervous system, digestive system, cancer, inflammation, etc .

Safety and Hazards

The safety information for 4-Chloro-3-methyl-3H-imidazo[4,5-c]pyridine includes the following hazard statements: H302-H315-H319-H335. The precautionary statements include P261-P305+P351+P338.

Future Directions

Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc. This suggests that they could have potential therapeutic applications in the future.